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Huntsville, AL - Alabama A&M University (AAMU) is actively engaged in a diverse range of
nanotechnology research initiatives, with a significant focus on the development and
characterization of advanced materials for sensor and energy-harvesting applications. This
technical guide provides an in-depth overview of key research areas, experimental protocols,
and quantitative data emerging from AAMU's laboratories, intended for researchers, scientists,
and professionals in drug development and materials science.

Core Research Areas in Nanotechnology

AAMU's nanotechnology research is primarily concentrated within the Department of Physics,
which is equipped with extensive laboratory facilities, including a Center for the Irradiation of
Materials and a NSF Center for Nonlinear Optics and Materials.[1] Key areas of investigation
include:

o Nanocomposites: Development of polymer-based nanocomposites with enhanced electrical
and optical properties.[2]

o Sensors: Fabrication and characterization of nano-based materials for biological and
chemical sensors, as well as infrared detectors.[2]

o Energy Harvesting: Research into smart materials for harvesting energy to power low-power
autonomous electronics.[1]
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» Biomedical Applications: Exploration of nanocomposite films for biomedical sensing.

A notable project in the biomedical space is the development of an antimicrobial nanofilm
derived from hemp by students in Dr. Lamin Kassama's Food Engineering Lab. This innovative
research focuses on creating active packaging that can kill or inhibit the growth of foodborne
bacteria like Salmonella and Listeria.

Featured Research: Pyroelectric Properties of
PVDF:MWCNT Nanocomposite Films

A significant area of research at AAMU involves the fabrication and characterization of
polyvinylidene fluoride (PVDF) nanocomposite films incorporating multi-walled carbon
nanotubes (MWCNTS). This research, led by a team of scientists including Dr. M. Edwards and
Dr. A. Batra, aims to develop advanced materials for uncooled infrared detectors.[3]

Quantitative Data Summary

The following table summarizes the key quantitative findings from the study on PVDF:MWCNT
nanocomposite films, comparing their properties to pristine PVDF films.

L. . PVDF:MWCNT
Property Pristine PVDF Film . )
Nanocomposite Film
Dielectric Constant (¢") at 30°C  ~10 ~16
Dielectric Loss (") at 30°C ~0.02 ~0.04
Pyroelectric Coefficient (p) at
y (p) o5 35

30°C (LC/m2K)
Voltage Figure of Merit (Fv)

~0.025 ~0.022
(m2/C)
Current Figure of Merit (Fi)

~2.5x 101 ~3.5x 101
(AIW)
Detectivity Figure of Merit (Fd)

~1.5x10°3 ~2.0x10°3

(Pa=1/3)
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Data extracted from "Pyroelectric Properties of PVDF:MWCNT Nanocomposite Film for

Uncooled Infrared Detectors."[3]

Experimental Protocols

Fabrication of PVDF:MWCNT Nanocomposite Films (Solution Casting Technique)[3]

Dispersion of MWCNTs: Multi-walled carbon nanotubes are dispersed in a suitable solvent
using an ultrasonic processor to ensure uniform distribution.

Polymer Solution Preparation: Polyvinylidene fluoride (PVDF) is dissolved in the same
solvent to create a polymer solution.

Mixing: The MWCNT dispersion is added to the PVDF solution and mixed thoroughly to form
the nanocomposite solution.

Casting: The resulting solution is poured into a suitable container or onto a substrate.

Solvent Evaporation: The solvent is allowed to evaporate slowly, leaving behind a thin film of
the PVDF:MWCNT nanocomposite.

Annealing: The dried films are annealed in air at 110°C for 2-3 hours to improve crystallinity
and remove any residual solvent.[4]

Poling: To induce pyroelectric properties, the films are poled at a high electric field (e.g., 5
kV/cm) at an elevated temperature (e.g., 60°C) for a specified duration (e.g., 2 hours).[4]

Characterization of Nanocomposite Films[3][4]

Dielectric Properties: The real (¢') and imaginary (¢") parts of the dielectric constant are
measured as a function of temperature and frequency using an impedance analyzer.

Pyroelectric Coefficient Measurement: The pyroelectric current (1) is measured as a function
of the rate of change of temperature (dT/dt). The pyroelectric coefficient (p) is then calculated
using the formula: p =1/ (A* (dT/dt)), where A is the electrode area.

Experimental Workflow
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Experimental workflow for PVDF:MWCNT nanocomposite film fabrication and characterization.
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Broader Nanotechnology Capabilities at AAMU

Beyond the specific research into PVDF:MWCNT nanocomposites, AAMU possesses a range
of capabilities and research interests in nanotechnology and materials science. The university's
faculty are engaged in research on:

Nano-antennas and Nanolithography

Nano-powders and their applications

Synthesis of nano-layered structures

Carbon-based nanocomposites

Crystal growth of piezoelectric and scintillator materials[2]

Organic electronics and solar cells[2]

These research areas are supported by facilities for microelectronics fabrication, surface
analysis, and electrical characterization.[5]

Future Directions and Collaborations

Alabama A&M University is actively expanding its research capabilities and collaborations. A
partnership with Sandia National Laboratories, formalized in 2022, is enhancing research in
material characterization, imaging processes, and tomographic sensing.[6] This collaboration,
along with ongoing research within the university, positions AAMU to make significant
contributions to the field of nanotechnology, with potential impacts on drug delivery,
diagnostics, and advanced therapeutics. The development of novel materials with tailored
properties remains a cornerstone of AAMU's nanotechnology initiatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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